Cas no 953941-48-5 (N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• CAS No: 953941-48-5
• MF: C₂₂H₂₆FN₃O₃
• MW: 399.458549022675
• CID: 6159102
• PubChem ID: 16893037
• Update Time: 2025-11-03

N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide
• N1-(4-fluorobenzyl)-N2-(3-(2-phenylmorpholino)propyl)oxalamide
• AKOS024491064
• F5024-0104
• N'-[(4-fluorophenyl)methyl]-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
• 953941-48-5
• N'-[(4-fluorophenyl)methyl]-N-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide

• Inchi： 1S/C22H26FN3O3/c23-19-9-7-17(8-10-19)15-25-22(28)21(27)24-11-4-12-26-13-14-29-20(16-26)18-5-2-1-3-6-18/h1-3,5-10,20H,4,11-16H2,(H,24,27)(H,25,28)
• InChI Key： FSYHTSMGKZMZQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCCCN1CCOC(C2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 399.19581986g/mol
• Monoisotopic Mass: 399.19581986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide

Comprehensive Analysis of N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS No. 953941-48-5)

N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS No. 953941-48-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound's intricate molecular architecture, featuring a fluorophenyl group and a phenylmorpholine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential role in modulating biological pathways, which could lead to breakthroughs in therapeutic interventions.

The compound's CAS number 953941-48-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its IUPAC name reflects the presence of an ethanediamide backbone, which is a common feature in many bioactive molecules. This structural characteristic often correlates with enhanced binding affinity to target proteins, making N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide a promising candidate for further study. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking simulations.

One of the most searched questions related to this compound is: "What are the potential applications of N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide in medicine?" Preliminary studies suggest that its fluorinated aromatic ring may contribute to improved metabolic stability, a critical factor in drug design. Additionally, the morpholine component is known to enhance solubility and bioavailability, addressing common challenges in pharmaceutical formulations. These attributes align with the growing demand for next-generation therapeutics that combine efficacy with safety.

Another hot topic in the scientific community is the role of structure-activity relationships (SAR) in optimizing this compound for specific targets. The phenylmorpholin-4-yl group, for instance, could be modified to fine-tune interactions with enzymes or receptors. Such explorations are often discussed in forums focusing on medicinal chemistry and computational biology. The compound's versatility also makes it a valuable tool for studying signal transduction pathways, particularly those involving G-protein-coupled receptors (GPCRs).

From a synthetic chemistry perspective, the preparation of N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide involves multi-step organic reactions, including amide bond formation and nucleophilic substitutions. Researchers frequently search for efficient synthesis routes to produce high-purity batches for experimental use. The compound's stability under various conditions is another area of interest, as it impacts storage and handling protocols. These practical considerations are essential for laboratories aiming to incorporate this molecule into their workflows.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthetic compounds. While CAS No. 953941-48-5 is not classified as hazardous, its lifecycle—from production to disposal—warrants careful evaluation. This aligns with broader industry trends toward sustainable pharmaceutical practices. Furthermore, the compound's potential as a building block for drug analogs underscores its value in combinatorial chemistry libraries, which are pivotal for high-throughput screening campaigns.

Looking ahead, the scientific community anticipates more peer-reviewed studies on N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide to elucidate its pharmacological profile. Key questions remain unanswered, such as its toxicity thresholds and mechanism of action in biological systems. Collaborative efforts between academia and industry will likely drive advancements in this area, leveraging cutting-edge techniques like cryo-EM and mass spectrometry to unravel the compound's interactions at the molecular level.

In summary, N'-(4-fluorophenyl)methyl-N-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS No. 953941-48-5) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity position it as a compelling subject for ongoing research. As the fields of precision medicine and drug repurposing continue to evolve, this compound may emerge as a key player in addressing unmet medical needs. Stakeholders across the scientific ecosystem are encouraged to explore its potential while adhering to ethical and regulatory standards.